Cas no 3337-70-0 (Carbamic acid,N-[(4-nitrophenyl)sulfonyl]-, methyl ester)

• Product Name: Carbamic acid,N-[(4-nitrophenyl)sulfonyl]-, methyl ester
• CAS No: 3337-70-0
• MF: C₈H₈N₂O₆S
• MW: 260.223920822144
• CID: 308618
• PubChem ID: 18751
• Update Time: 2025-04-19

Carbamic acid,N-[(4-nitrophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(4-nitrophenyl)sulfonyl]-, methyl ester
• CARBAMIC ACID,[(4-NITROPHENYL)SULFONYL]-,METHYL ESTER (9Cl)
• methyl N-(4-nitrophenyl)sulfonylcarbamate
• BRN 2150238
• Carbamic acid, ((p-nitrophenyl)sulfonyl)-, methyl ester
• MB 8882
• Methyl ((4-nitrophenyl)sulphonyl)carbamate
• methyl [(4-nitrophenyl)sulfonyl]carbamate
• Methyl N-(4-nitrobenzenesulphonyl)carbamate
• Methyl p-nitrobenzenesulfonylcarbamate
• Carbamic acid, N-[(4-nitrophenyl)sulfonyl]-, methyl ester
• DTXSID80186992
• AKOS001590041
• Methyl N-[(4-nitrophenyl)sulfonyl]carbamate
• methyl N-(4-nitrobenzenesulfonyl)carbamate
• Methyl 4-nitrobenzenesulfonylcarbamate
• SCHEMBL9815588
• SR-01000397673
• SR-01000397673-1
• EINECS 222-076-6
• Carbamic acid, [(4-nitrophenyl)sulfonyl]-, methyl ester
• Carbamic acid, [(p-nitrophenyl)sulfonyl]-, methyl ester
• [(4-Nitrophenyl)sulfonyl]carbamic acid, Methyl ester
• NS00029481
• 3337-70-0
• N74P4LRL2Q

• MDL： MFCD00982453
• Inchi： 1S/C8H8N2O6S/c1-16-8(11)9-17(14,15)7-4-2-6(3-5-7)10(12)13/h2-5H,1H3,(H,9,11)
• InChI Key： AZXRVBPSEKZZFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 260.01034
• Monoisotopic Mass: 260.01030715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.6648 (rough estimate)
• Melting Point: 151°C
• Refractive Index: 1.5690 (estimate)
• PSA: 115.61